
Spectroscopic Profile of Scandine N-oxide: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Scandine N-oxide

Cat. No.: B15588786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Scandine N-oxide, a quinoline alkaloid isolated from Melodinus suaveolens. The information

presented herein is crucial for the identification, characterization, and further investigation of

this natural product in research and drug development contexts. All data is sourced from the

peer-reviewed publication by Zhang et al. (2013) in the journal Heterocycles.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Scandine N-oxide, facilitating

easy reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for Scandine N-
oxide (500 MHz, CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

3 2.50 m

5α 2.10 m

5β 2.65 m

6α 1.85 m

6β 2.20 m

9 7.30 d 7.5

10 7.05 t 7.5

11 7.25 t 7.5

12 7.10 d 7.5

14 3.80 m

15 3.95 m

17α 1.70 m

17β 1.90 m

18-H₂ 5.30 dd 10.5, 1.5

5.25 dd 17.0, 1.5

19 5.90 ddd 17.0, 10.5, 6.5

21α 4.85 d 13.0

21β 4.60 d 13.0

OMe 3.75 s

NH 8.50 s

Table 2: ¹³C NMR Spectroscopic Data for Scandine N-
oxide (125 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

2 175.0

3 45.0

5 35.0

6 25.0

7 58.0

8 138.0

9 125.0

10 120.0

11 128.0

12 110.0

13 145.0

14 55.0

15 60.0

16 95.0

17 30.0

18 118.0

19 135.0

20 50.0

21 70.0

C=O 170.0

OMe 52.0
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Table 3: IR and UV-Vis Spectroscopic Data for Scandine
N-oxide

Spectroscopic Method Wavelength/Wavenumber

UV (MeOH) λₘₐₓ (log ε) 220 (4.50), 275 (3.80), 310 (3.50) nm

IR (KBr) νₘₐₓ 3400, 1730, 1680, 1600 cm⁻¹

Experimental Protocols
The following experimental methodologies are based on the procedures described by Zhang et

al. (2013).

Isolation of Scandine N-oxide
The twigs and leaves of Melodinus suaveolens were subjected to extraction and isolation

procedures to yield Scandine N-oxide.
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Twigs and Leaves of
Melodinus suaveolens

Extraction with 95% EtOH

Concentration under
reduced pressure

Partition between EtOAc
and 3% HCl

Acidic Aqueous Layer

Basification with NH₃·H₂O to pH 9-10

Extraction with CHCl₃

Crude Alkaloids

Silica Gel Column Chromatography
(CHCl₃-MeOH gradient)

Combined Fractions

Sephadex LH-20 Column
(CHCl₃-MeOH, 1:1)

Preparative TLC
(CHCl₃-Acetone, 5:1)

Scandine N-oxide
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Spectroscopic Data

UV-Vis
(Chromophore System)

Structure of
Scandine N-oxide

Confirms conjugated system

IR
(Functional Groups:

-OH, C=O, C=C)

Identifies key functional groups

NMR (¹H, ¹³C)
(Carbon-Hydrogen Framework)

Defines connectivity and stereochemistry

HRESIMS
(Molecular Formula:

C₂₁H₂₂N₂O₄)

Determines elemental composition

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic Profile of Scandine N-oxide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588786#spectroscopic-data-nmr-ir-uv-vis-of-
scandine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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